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Introduction
Liquid Organic Hydrogen Carrier (LOHC) systems represent a promising technology for the

safe and efficient storage and transportation of hydrogen.[1] This document focuses on the

LOHC system based on the reversible hydrogenation of naphthalene. In this cycle, the

hydrogen-lean form is naphthalene (C₁₀H₈), which is hydrogenated to its hydrogen-rich form,

decahydronaphthalene (C₁₀H₁₈), also known as decalin. This process occurs via partially

hydrogenated intermediates, including tetrahydronaphthalene (tetralin) and various isomers of

hexahydronaphthalene and octahydronaphthalene.[2][3]

The naphthalene/decalin system offers a high gravimetric hydrogen storage capacity of

approximately 7.3 wt%.[4] The hydrogen is stored via an exothermic catalytic hydrogenation

reaction and released through an endothermic catalytic dehydrogenation process, allowing for

a completely reversible cycle. Both naphthalene and decalin have physical properties that are

compatible with existing liquid fuel infrastructure, making them attractive for large-scale

applications.[4][5] While the primary application lies in the energy sector, the solvents,

catalysts, and chemical transformations involved may be of interest to professionals in

chemical and pharmaceutical synthesis for processes requiring controlled hydrogenation or

dehydrogenation.
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LOHC Thermodynamic and Physicochemical
Properties
The key performance indicators of the naphthalene/decalin LOHC system are summarized

below. This data is essential for designing reactors and assessing the system's efficiency.

Table 1: Physicochemical Properties and Hydrogen Storage Capacity

Property
Naphthalene (H₂-
Lean)

Decahydronaphthal
ene (H₂-Rich)

Reference

Chemical Formula C₁₀H₈ C₁₀H₁₈

Molar Mass 128.17 g/mol 138.25 g/mol

State at STP Solid Liquid [6]

Melting Point ~80 °C
-40 to -125 °C (isomer

dependent)
[6]

Boiling Point ~218 °C
~187-196 °C (isomer

dependent)
[4]

Gravimetric H₂

Capacity
- 7.3 wt% [4]

Volumetric H₂

Capacity
- ~65 kg-H₂/m³ [7]

Catalytic Processes: Hydrogenation &
Dehydrogenation
The storage (hydrogenation) and release (dehydrogenation) of hydrogen are catalytic

processes requiring specific operating conditions and catalysts. The hydrogenation of

naphthalene is a two-step reaction, first to tetralin and then to decalin.[2]

Table 2: Comparative Data for Hydrogenation of Naphthalene

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubs.aip.org/aip/jcp/article/160/15/154709/3283034
https://pubs.aip.org/aip/jcp/article/160/15/154709/3283034
https://www.researchgate.net/publication/222248754_Catalytic_decalin_dehydrogenationnaphthalene_hydrogenation_pair_as_a_hydrogen_source_for_fuel-cell_vehicle
https://www.researchgate.net/publication/222248754_Catalytic_decalin_dehydrogenationnaphthalene_hydrogenation_pair_as_a_hydrogen_source_for_fuel-cell_vehicle
https://www.researchgate.net/publication/244107343_Hydrogen_storage_by_decalinnaphthalene_pair_and_hydrogen_supply_to_fuel_cells_by_use_of_superheated_liquid-film-type_catalysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8340395/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12109599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst
Temperatur
e (°C)

H₂ Pressure
(bar)

k₁ (Naph. →
Tet.)

k₂ (Tet. →
Dec.)

Reference

5% Pd/Al₂O₃ 250 40 0.069 0.224 [2][3]

2% Pd/Al₂O₃ 250 40 0.021 0.009 [2]

1% Pd/Al₂O₃ 250 40 0.008 0.002 [2]

NiMo/Al₂O₃ 250 40 0.005 0.001 [2]

NiMoW

(unsupported

)

240 60 - - [8]

NiMo/Al₂O₃ 210 - 300 18 - - [9]

Note: k₁ and k₂ are pseudo-first-order reaction rate constants.

Table 3: Comparative Data for Dehydrogenation of Decahydronaphthalene
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Catalyst
Temperature
(°C)

Pressure Key Finding Reference

Pt/C 210 Atmospheric

High H₂

evolution rates in

liquid-film state.

[4]

Pt/MCM-48 325 0.5 MPa
High decalin

conversion.
[5]

Pd/C 320 - 400 Atmospheric

Release of pure

H₂ (99.3–99.8

vol%).

[5]

Pt catalysts 300-340 Not specified

cis-decalin

dehydrogenates

more readily than

trans-decalin.

[10]

Pd and Pt

catalysts
High Temp Not specified

Pt is more

effective for

decalin→tetralin;

Pd is more

effective for

tetralin→naphtha

lene.

[11][12]

Visualized Workflows and Processes
Naphthalene/Decahydronaphthalene LOHC Cycle
The diagram below illustrates the reversible catalytic cycle for hydrogen storage and release

using the naphthalene/decalin system.
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Hydrogen Storage (Hydrogenation)

Hydrogen Release (Dehydrogenation)Naphthalene
(H₂-Lean)

Tetralin
(Intermediate)+2H₂

Exothermic Reaction
(e.g., 250°C, 40 bar)

Decahydronaphthalene
(H₂-Rich)

+3H₂

Decahydronaphthalene
(H₂-Rich) Naphthalene

(H₂-Lean)

-5H₂ (Released for Use)

Endothermic Reaction
(e.g., 280-320°C)

Recycle

-> Start

Prepare Batch Reactor:
Add Naphthalene & Solvent

Add Catalyst
(e.g., 5% Pd/Al₂O₃)

Seal Reactor & Purge
with Inert Gas (e.g., N₂)

Pressurize with H₂

(e.g., 40 bar)

Heat to Reaction Temp (e.g., 250°C)
& Stir (e.g., 1000 rpm)

Take Liquid Samples
Periodically

During Reaction

Cool Reactor & Depressurize

After Reaction Time

Analyze Samples
(e.g., via Gas Chromatography)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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